Cas no 2172524-80-8 (1-chloro-4-(3-chloro-2-methylpentyl)-2-methylbenzene)

• Product Name: 1-chloro-4-(3-chloro-2-methylpentyl)-2-methylbenzene
• CAS No: 2172524-80-8
• MF: C₁₃H₁₈Cl₂
• MW: 245.188022136688
• CID: 6121144
• PubChem ID: 165748540
• Update Time: 2025-10-29

1-chloro-4-(3-chloro-2-methylpentyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(3-chloro-2-methylpentyl)-2-methylbenzene
• 2172524-80-8
• EN300-1282689

• Inchi： 1S/C13H18Cl2/c1-4-12(14)9(2)7-11-5-6-13(15)10(3)8-11/h5-6,8-9,12H,4,7H2,1-3H3
• InChI Key： QXHUSMYTZLKCAG-UHFFFAOYSA-N
• SMILES： ClC(CC)C(C)CC1C=CC(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 244.0785560g/mol
• Monoisotopic Mass: 244.0785560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-chloro-4-(3-chloro-2-methylpentyl)-2-methylbenzene

1-Chloro-4-(3-Chloro-2-Methylpentyl)-2-Methylbenzene: A Comprehensive Overview

1-Chloro-4-(3-Chloro-2-Methylpentyl)-2-Methylbenzene, identified by the CAS Registry Number 2172524-80-8, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of chlorobenzenes, which are widely studied for their chemical properties and potential uses in various industries. The molecule consists of a benzene ring substituted with chlorine atoms and a branched alkyl chain, making it a valuable compound in synthetic chemistry.

The structural formula of 1-chloro-4-(3-chloro-2-methylpentyl)-2-methylbenzene reveals its intricate composition. The benzene ring is substituted at positions 1, 4, and 2 with chlorine, a pentyl group, and a methyl group, respectively. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and stability. Recent studies have highlighted the importance of such substituted benzene derivatives in drug discovery and materials science.

One of the key areas of research involving this compound is its synthesis. Traditional methods often involve multi-step reactions, including Friedel-Crafts alkylation or substitution reactions. However, recent advancements in catalytic processes have enabled more efficient and environmentally friendly synthesis routes. For instance, the use of transition metal catalysts has significantly improved the yield and purity of 1-chloro-4-(3-chloro-2-methylpentyl)-2-methylbenzene, making it more accessible for industrial applications.

The chemical properties of this compound are also a subject of extensive research. Its reactivity towards nucleophilic substitution and electrophilic aromatic substitution has been well-documented. These properties make it an ideal precursor for synthesizing more complex molecules, such as pharmaceutical intermediates and advanced materials. For example, derivatives of this compound have been explored for their potential as antioxidants and anti-inflammatory agents.

In terms of applications, 1-chloro-4-(3-chloro-2-methylpentyl)-2-methylbenzene finds use in various industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds. Its role in drug design is particularly notable due to its ability to modulate biological pathways through specific molecular interactions. Additionally, this compound is employed in the production of high-performance polymers and specialty chemicals.

Recent studies have also focused on the environmental impact and toxicity profile of this compound. Understanding its behavior in different environmental conditions is crucial for ensuring safe handling and disposal. Research indicates that while it exhibits moderate toxicity, proper safety measures can mitigate risks associated with its use.

In conclusion, 1-chloro-4-(3-chloro-2-methylpentyl)-2-methylbenzene, CAS No. 2172524-80-8, is a versatile compound with significant potential across multiple fields. Its unique structure, efficient synthesis methods, and diverse applications position it as an important molecule in modern chemistry. As research continues to uncover new insights into its properties and uses, this compound is likely to play an even greater role in advancing scientific and industrial endeavors.